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Compound of Interest

Compound Name: 2-Methoxyethyl methanesulfonate

Cat. No.: B041135

An In-depth Technical Guide to the Safe Handling of 2-Methoxyethyl Methanesulfonate

This guide provides comprehensive safety precautions and handling guidelines for 2-
Methoxyethyl methanesulfonate (CAS No. 16427-44-4) intended for researchers, scientists,
and professionals in drug development. Adherence to these protocols is critical to ensure
personal safety and minimize environmental risk.

Chemical Identification and Physical Properties

2-Methoxyethyl methanesulfonate is a chemical intermediate used in research and
development.[1] It is crucial to be aware of its physical and chemical properties to handle it
safely.
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Property Value Source
CAS Number 16427-44-4 [1]12]
Molecular Formula C4H1004Ss [1]
Molecular Weight 154.18 g/mol [1]
Appearance C.:Ieér, colorless to pale yellow e
liquid

Boiling Point 126 °C at 12 mmHg [3]
Specific Gravity 1.25 (20/20 °C) [3]
Refractive Index 1.43 [3]

Purity

>97.0% (GC)

[3]

Hazard Identification and Classification

2-Methoxyethyl methanesulfonate is classified as a hazardous substance. The GHS

classification indicates multiple health risks.
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[4]
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A o
Irritation irritation.[4]

) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction.[4]

Germ Cell Mutagenicity

Category 1B

H340: May cause genetic

defects.

Carcinogenicity

Category 1B

H350: May cause cancer.

Reproductive Toxicity

Category 2

H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory)

H335: May cause respiratory
irritation.[2][4]

Signal Word:Danger([5]

Hazard Pictograms:

e GHSO07 (Exclamation Mark)[2]

e GHSO08 (Health Hazard)

Safe Handling and Storage Protocols

Proper handling and storage are paramount to prevent exposure and accidents.

Handling Procedures

o Engineering Controls: Always handle 2-Methoxyethyl methanesulfonate in a well-

ventilated area, preferably within a certified chemical fume hood to control vapor exposure.

[6][7] Emergency eyewash stations and safety showers must be readily accessible.[8][9]
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o Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[6]
Wash hands and face thoroughly after handling.[10] Contaminated work clothing should not
be allowed out of the workplace and must be decontaminated before reuse.

o Procedural Precautions: Avoid contact with skin, eyes, and clothing.[6][10] Do not breathe
mist, vapors, or spray.[6] Obtain special instructions before use and do not handle until all
safety precautions have been read and understood.

Storage Conditions

» Container: Store in a tightly closed, original container.[10][11]

e Environment: Keep in a cool, dry, and well-ventilated place away from direct sunlight.[10] A
refrigerator is a suitable storage location.[2]

o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong bases.[6][10]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a critical line of defense against exposure.
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Task: Handling 2-Methoxyethyl
Methanesulfonate

Eye & Face Protection Hand Protection Body Protection

Respiratory Protection
(If ventilation is inadequate or for spills)

Chemical Splash Goggles Chemical-Resistant Gloves Lab Coat Vapor Respirator / Self-Contained
(ANSI Z87.1 Compliant) (e.g., Nitrile, Neoprene) Breathing Apparatus (SCBA)

\

Face Shield (in addition to goggles)
for splash risk

Long Pants & Closed-Toe Shoes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Guide.

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b041135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Seek immediate medical attention.
[12]

Skin Contact

Immediately remove all contaminated clothing.
[10] Wash the affected area with plenty of soap
and water.[12] If skin irritation or a rash occurs,

get medical advice/attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the lower
and upper eyelids.[12] Remove contact lenses if
present and easy to do. Continue rinsing. Seek
immediate medical attention from an

ophthalmologist.

Ingestion

Do NOT induce vomiting.[13] Rinse mouth with
water.[10] Call a POISON CENTER or doctor

immediately if you feel unwell.[5]

Accidental Release and Spill Procedures

A systematic approach is required to manage spills safely and effectively.

Small Spills (Contained in the lab)

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[11]

o Contain: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite, or

Chemizorb®).[5][10]

o Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal.[8][11]
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o Decontaminate: Clean the spill area thoroughly.
e Report: Report the incident to the appropriate safety officer.

Large Spills

o Evacuate: Evacuate the area immediately and keep people away from and upwind of the
spill.[6][10]

 |solate: Prevent the material from entering drains or waterways.[5][11]

o Emergency Services: Call emergency responders (e.g., 911) and the institutional safety
office.[14]

o Control: Only trained personnel with appropriate PPE (including respiratory protection)
should attempt to control the spill.[8]
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Spill Occurs

Assess Spill Size
& Hazard Level

( Small & Contained ) ( Large or Uncontrolled )

Alert Personnel
in Immediate Area

' '

Evacuate Area Immediately

. Call 911 and
Don Appropriate PPE EH&S / Safety Office
Absorb with Inert Material Isolate the Area &
(e.g., sand, vermiculite) Prevent Entry
Collect in Labeled Await Emergency
Hazardous Waste Container Response Team

'

Clean & Decontaminate Area
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Caption: Workflow for Responding to a Chemical Spill.
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Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide (CO2).
[6][10]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may
spread along floors, potentially forming explosive mixtures with air upon intense heating.[15]
Hazardous combustion products include carbon oxides and sulfur oxides.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing to prevent contact with skin and eyes.[5]

Disposal Considerations

Waste Classification: This material and its container must be disposed of as hazardous
waste.[8]

Procedure: Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[8][10] Contact a licensed professional waste disposal service to
dispose of this material. Do not allow the chemical to enter drains.[5][15] Containers should
be punctured to prevent reuse and disposed of at an authorized landfill.[8]

Experimental Workflow: Safe Handling Protocol

The following workflow outlines the standard operating procedure for using 2-Methoxyethyl

methanesulfonate in a laboratory setting.
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Caption: Standard Operating Procedure for Safe Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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